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Compound of Interest

Ethyl 4-hydroxy-6-methylquinoline-
Compound Name:

3-carboxylate
CAS No.: 79607-24-2

Cat. No.: B3430062

Get Quote

Executive Summary & Chemical Identity

Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate (also known as Ethyl 6-methyl-4-oxo-1,4-
dihydroquinoline-3-carboxylate) is a bicyclic heteroaromatic ester.[1] It serves as a pivotal
intermediate in the Gould-Jacobs reaction, primarily utilized to access the 4-quinolone core
structure essential for antibacterial drug discovery.[1]

IUPAC Name: Ethyl 6-methyl-4-ox0-1,4-dihydroquinoline-3-carboxylate[1][2][3][4]

CAS Number: 85418-82-2 (Alternate: 79607-24-2)[1]

Molecular Formula: C13H13NO3[1]

Molecular Weight: 231.25 g/mol [1]

Melting Point: 289-291 °C (Decomposes)[5][6][7][8]
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» Solubility Profile: Poor solubility in non-polar solvents; soluble in hot DMSO, DMF, and
Trifluoroacetic acid (TFA).

Structural Tautomerism

A critical factor in spectroscopic analysis is the keto-enol tautomerism.[1] While often named as
the "4-hydroxy" derivative, the compound exists predominantly as the 4-oxo (quinolone)
tautomer in the solid state and in polar solvents (DMSO, TFA).[1] This dictates the appearance
of the carbonyl signals in IR and NMR.[1]
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Figure 1: Tautomeric equilibrium favoring the 4-oxo form in standard analytical conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the compound's high melting point and intermolecular hydrogen bonding, solubility in
CDCls is often insufficient for high-resolution NMR.[1] Trifluoroacetic acid-d1 (TFA-d1) or
DMSO-de are the preferred solvents.[1]

'H NMR Data (400 MHz, TFA-d1)

The following data reflects the protonated cationic species typical in TFA solution.
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~11-13 Broad (br) 1H - NH

Analyst Note: In DMSO-ds, the NH proton typically appears as a broad singlet between 12.0—
13.0 ppm.[1] The H-2 signal may shift slightly upfield to ~8.6 ppm compared to TFA.[1]

13C NMR Data (100 MHz, DMSO-ds)

Predicted/Representative values based on 6-methyl-4-oxo analogues.
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Chemical Shift (6, ppm) Assignment Carbon Type
uinolone Carbonyl (Ketone).
174.0 C-4 Q o y ( )
[1] Distinctly downfield.
165.0 COO-Et Ester Carbonyl.
1455 C-2 C=N/ C-N bond character.[1]
Quaternary aromatic
139.0 C-8a _
bridgehead.
Aromatic carbon bearing the
135.0 C-6
methyl group.[1]
126.0 - 119.0 C-5,C-7,C-8 Aromatic methines.
Alpha-carbon to the ketone
110.0 C-3
and ester.[1]
60.0 O-CH: Ethyl ester methylene.[1]
21.0 Ar-CHs Methyl substituent.[1][2]
14.5 CHs Ethyl ester methyl.[1]

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the vibrational modes of the ester and the vinylogous amide

(quinolone core).[1]
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Characteristic
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1635 - 1615 Strong C=0I1] (Quinolone) lower frequency due
to conjugation with
NH.

) Aromatic ring
1600 — 1550 Medium C=C/C=N )
breathing modes.[1]

Ester C-O-C

1250 - 1200 Strong C-O Stretch )
asymmetric stretch.[1]

Mass Spectrometry (MS)

The mass fragmentation pattern is characteristic of ethyl quinoline-3-carboxylates, involving the
sequential loss of the ethyl group and the carboxyl moiety.[1]

« lonization Mode: Electron Impact (El, 70 eV) or ESI+.[1]

e Molecular lon (M*): m/z 231

Fragmentation Pathway

e M* (m/z 231): Parent ion.
e [M - 45]* (m/z 186): Loss of ethoxy radical (-OEt).[1]

e [M -46]* (m/z 185): Loss of ethanol (EtOH), a common pathway for ethyl esters with
proximal protons (McLafferty-like or proximity effect).[1] Base Peak is often the acylium ion or
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the stable quinolone core.[1]

e [M - 73]* (m/z 158): Loss of the entire ester group (—COOEt), leaving the 4-hydroxy-6-

methylquinoline core.[1]
Molecular lon (M+)
m/z 231

- EtOH (46 Da) \- COOEt (73 Da)

[M - EtOH]+ [M - COOEt]+
m/z 185 m/z 158
(Keto-ketene intermediate) (6-Methyl-4-quinolone)

CO (28 Da)

[M - CO - EtOH]+
m/z 157

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway observed in EI-MS.[1]
Experimental Protocol: Sample Preparation
To ensure reproducible spectroscopic data, follow this preparation workflow:

 Purification: Recrystallize the crude solid from Ethanol or DMF/Ethanol mixture.[1] The pure
compound appears as a pale beige/yellow powder.[1]

e Drying: Dry under high vacuum at 80 °C for 4 hours to remove solvent residues (ethanol
signals at 1.05/3.5 ppm or water at 3.3 ppm in DMSO can obscure peaks).

e NMR Sample:
o Add 10-15 mg of sample to 0.6 mL TFA-d1 (for sharpest peaks).[1]

o Alternatively, use DMSO-des and heat the tube gently to 50 °C to improve solubility and
sharpen the exchangeable NH proton signal.[1]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-fluoro-4-hydroxyquinoline-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-fluoro-4-hydroxyquinoline-3-carboxylate
https://www.benchchem.com/product/b3430062/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-profiling-ethyl-4-hydroxy-6-methylquinoline-3-carboxylate-1
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-fluoro-4-hydroxyquinoline-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-fluoro-4-hydroxyquinoline-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-fluoro-4-hydroxyquinoline-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-fluoro-4-hydroxyquinoline-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-fluoro-4-hydroxyquinoline-3-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e Bai, H. (2018).[1][5][6] Three-Component One-Pot Approach to Highly Efficient and
Sustainable Synthesis of the Functionalized Quinolones. ACS Omega, 3(9), 11233-11251.
[61[8] Link[1][6][8]

e Garudachar, B., Isloor, A. M., & Satyanarayan, M. N. (2013).[9] Crystal structure of ethyl 6-
methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate, C13H13NO3.[1][4][9] Zeitschrift fUr
Kristallographie - New Crystal Structures, 228(4), 503-504.[1] Link[1]

e Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and
5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890-2895.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling: Ethyl 4-
hydroxy-6-methylquinoline-3-carboxylate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3430062/docs#comprehensive-spectroscopic-
profiling-ethyl-4-hydroxy-6-methylquinoline-3-carboxylate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b3430062/docs#comprehensive-spectroscopic-profiling-ethyl-4-hydroxy-6-methylquinoline-3-carboxylate-1
https://www.benchchem.com/product/b3430062/docs#comprehensive-spectroscopic-profiling-ethyl-4-hydroxy-6-methylquinoline-3-carboxylate-1
https://www.benchchem.com/product/b3430062/docs#comprehensive-spectroscopic-profiling-ethyl-4-hydroxy-6-methylquinoline-3-carboxylate-1
https://www.benchchem.com/product/b3430062/docs#comprehensive-spectroscopic-profiling-ethyl-4-hydroxy-6-methylquinoline-3-carboxylate-1
https://www.benchchem.com/product/b3430062?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

